96-29-7

2-Butanone, oxime

In Stock

• CAS RN:
• 96-29-7

• Formula:
• C4H9NO

• InChI:
• InChI=1S/C4H9NO/c1-3-4(2)5-6/h6H,3H2,1-2H3

• InChIKey:
• WHIVNJATOVLWBW-UHFFFAOYSA-N

• 2-Butanone oxime was employed as reagent and solvent in the syntheses of ketoimine and 2,4-dipyridyl-1,3,5-triazapentadiene palladium(II) complexes. This colourless liquid is the oxime derivative of methyl ethyl ketone. MEKO, as it is called in the paint industry, is used to suppress "skinning" of paints: the formation of a skin on paint before it is used. MEKO functions by binding the drying agents, metal salts that catalyze the oxidative crosslinking of drying oils. Once the paint is applied to a surface, MEKO evaporates, thereby allowing the drying process to proceed. Other antiskinning agents have been used, including phenol-based antioxidants, but these tend to yellow the paint.

Isopropylcyclohexane

In Stock

• CAS RN:
• 696-29-7

• Formula:
• C9H18

• InChI:
• InChI=1S/C9H18/c1-8(2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3

• InChIKey:
• GWESVXSMPKAFAS-UHFFFAOYSA-N

• Isopropyl-cyclohexane, also known as 2-cyclohexylpropane or hexahydrocumene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Thus, isopropyl-cyclohexane is considered to be a hydrocarbon lipid molecule. Isopropyl-cyclohexane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isopropyl-cyclohexane is primarily located in the membrane (predicted from logP). Outside of the human body, isopropyl-cyclohexane can be found in fruits and papaya. This makes isopropyl-cyclohexane a potential biomarker for the consumption of these food products.
  Isopropyl cyclohexane is a colorless liquid. (USCG, 1999)

3-Iododibenzofuran

In Stock

• CAS RN:
• 5896-29-7

• Formula:
• C12H7IO

• InChI:
• InChI=1S/C12H7IO/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-7H

• InChIKey:
• ZMFYMIKRDGURNT-UHFFFAOYSA-N

• 3-Iododibenzofuran is a useful research compound. Its molecular formula is C12H7IO and its molecular weight is 294.091. The purity is usually 95%.

(1-Methylpiperidin-4-yl)(phenyl)methanol

• CAS RN:
• 92196-29-7

• Formula:
• C13H19NO

• InChI:
• InChI=1S/C13H19NO/c1-14-9-7-12(8-10-14)13(15)11-5-3-2-4-6-11/h2-6,12-13,15H,7-10H2,1H3

• InChIKey:
• QHVQCPPNGSPPHJ-UHFFFAOYSA-N

• (1-Methylpiperidin-4-yl)(phenyl)methanol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.

(3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-tetrahydropyranyloxy-hexahydro-2H-cyclopenta[b]furan-2-one

In Stock

• CAS RN:
• 92596-29-7

• Formula:
• C29H38O5Si

• InChI:
• InChI=1S/C29H38O5Si/c1-29(2,3)35(21-12-6-4-7-13-21,22-14-8-5-9-15-22)32-20-24-23-18-27(30)33-25(23)19-26(24)34-28-16-10-11-17-31-28/h4-9,12-15,23-26,28H,10-11,16-20H2,1-3H3/t23-,24-,25+,26-,28?/m1/s1

• InChIKey:
• KKUBBAJCNWPXGW-VBGSWAKPSA-N

• (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-tetrahydropyranyloxy-hexahydro-2H-cyclopenta[b]furan-2-one, also known as (3aR,4S,5R,6aS)-4-(tert-Butyldiphenylsilyloxy)methyl-5-tetrahydropyranyloxy-hexahydro-2H-cyclopenta[b]furan-2-one, is a useful research compound. Its molecular formula is C29H38O5Si and its molecular weight is 494.7 g/mol. The purity is usually 95%.

(4-Phenoxy-benzoylamino)-acetic acid

In Stock

• CAS RN:
• 157396-29-7

• Formula:
• C15H13NO4

• InChI:
• InChI=1S/C15H13NO4/c17-14(18)10-16-15(19)11-6-8-13(9-7-11)20-12-4-2-1-3-5-12/h1-9H,10H2,(H,16,19)(H,17,18)

• InChIKey:
• RWPWRWSNTGJXQW-UHFFFAOYSA-N

• (4-Phenoxy-benzoylamino)-acetic acid is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.272. The purity is usually 95%.

ethyl 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzoate

Usually In Stock

• CAS RN:
• 259196-29-7

• Formula:
• C14H16N2O2

• InChI:
• InChI=1S/C14H16N2O2/c1-4-18-14(17)12-5-7-13(8-6-12)16-11(3)9-10(2)15-16/h5-9H,4H2,1-3H3

• InChIKey:
• BZKAPKRQMNXYNG-UHFFFAOYSA-N

• Ethyl 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzoate is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.294. The purity is usually 95%.

2-[3,4-Dihydro-1(2H)-quinolinyl]-5-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 937596-29-7

• Formula:
• C16H15F3N2

• InChI:
• InChI=1S/C16H15F3N2/c17-16(18,19)12-7-8-15(13(20)10-12)21-9-3-5-11-4-1-2-6-14(11)21/h1-2,4,6-8,10H,3,5,9,20H2

• InChIKey:
• GJYVXLZYIUKJJG-UHFFFAOYSA-N

• 2-[3,4-Dihydro-1(2H)-quinolinyl]-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C16H15F3N2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.

6-Chloro-2-(3-isobutoxyphenyl)quinoline-4-carboxylic acid

In Stock

• CAS RN:
• 932796-29-7

• Formula:
• C20H18ClNO3

• InChI:
• InChI=1S/C20H18ClNO3/c1-12(2)11-25-15-5-3-4-13(8-15)19-10-17(20(23)24)16-9-14(21)6-7-18(16)22-19/h3-10,12H,11H2,1-2H3,(H,23,24)

• InChIKey:
• FHKCGZNVZOKXGM-UHFFFAOYSA-N

• 6-Chloro-2-(3-isobutoxyphenyl)quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C20H18ClNO3 and its molecular weight is 355.8 g/mol. The purity is usually 95%.

1-Isopropylpiperidin-4-amine dihydrochloride

In Stock

• CAS RN:
• 534596-29-7

• Formula:
• C8H20Cl2N2

• InChI:
• InChI=1S/C8H18N2.2ClH/c1-7(2)10-5-3-8(9)4-6-10;;/h7-8H,3-6,9H2,1-2H3;2*1H

• InChIKey:
• KRGRHIQRVYJCIG-UHFFFAOYSA-N

• 1-Isopropylpiperidin-4-amine dihydrochloride is a useful research compound. Its molecular formula is C8H20Cl2N2 and its molecular weight is 215.16 g/mol. The purity is usually 95%.

4-methoxy-N-(2-(6-((3-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872996-29-7

• Formula:
• C22H20N6O4S

• InChI:
• InChI=1S/C22H20N6O4S/c1-32-18-7-5-16(6-8-18)22(29)23-12-11-20-25-24-19-9-10-21(26-27(19)20)33-14-15-3-2-4-17(13-15)28(30)31/h2-10,13H,11-12,14H2,1H3,(H,23,29)

• InChIKey:
• INBMFZUONYFLTC-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((3-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H20N6O4S and its molecular weight is 464.5. The purity is usually 95%.

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 953996-29-7

• Formula:
• C20H26N2O3

• InChI:
• InChI=1S/C20H26N2O3/c1-24-18-6-4-16(5-7-18)13-20(23)21-14-17-8-10-22(11-9-17)15-19-3-2-12-25-19/h2-7,12,17H,8-11,13-15H2,1H3,(H,21,23)

• InChIKey:
• FAKOJDYBVKPIBU-UHFFFAOYSA-N

• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H26N2O3 and its molecular weight is 342.439. The purity is usually 95%.

N-[4-(difluoromethoxy)phenyl]-4-(2-fluorophenyl)piperazine-1-carbothioamide

In Stock

• CAS RN:
• 398996-29-7

• Formula:
• C18H18F3N3OS

• InChI:
• InChI=1S/C18H18F3N3OS/c19-15-3-1-2-4-16(15)23-9-11-24(12-10-23)18(26)22-13-5-7-14(8-6-13)25-17(20)21/h1-8,17H,9-12H2,(H,22,26)

• InChIKey:
• SDNHKDQUGIAWTE-UHFFFAOYSA-N

• N-[4-(difluoromethoxy)phenyl]-4-(2-fluorophenyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C18H18F3N3OS and its molecular weight is 381.4g/mol. The purity is usually 95%.

2-Oxotetrahydrofuran-3-yl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

In Stock

• CAS RN:
• 1030096-29-7

• Formula:
• C20H14FNO5

• InChI:
• InChI=1S/C20H14FNO5/c21-12-4-3-5-13(10-12)22-11-16(14-6-1-2-7-15(14)18(22)23)19(24)27-17-8-9-26-20(17)25/h1-7,10-11,17H,8-9H2

• InChIKey:
• ZKNZUEOKAJFFNH-UHFFFAOYSA-N

• 2-Oxotetrahydrofuran-3-yl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C20H14FNO5 and its molecular weight is 367.332. The purity is usually 95%.

Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carboxylate

In Stock

• CAS RN:
• 1111096-29-7

• Formula:
• C12H17BO5

• InChI:
• InChI=1S/C12H17BO5/c1-11(2)12(3,4)18-13(17-11)9-6-8(7-16-9)10(14)15-5/h6-7H,1-5H3

• InChIKey:
• RAMMMHGDFUIABW-UHFFFAOYSA-N

• Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carboxylate is a useful research compound. Its molecular formula is C12H17BO5 and its molecular weight is 252.07 g/mol. The purity is usually 95%.

5-chloro-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methoxybenzamide

In Stock

• CAS RN:
• 1019096-29-7

• Formula:
• C23H21ClN4O4S

• InChI:
• InChI=1S/C23H21ClN4O4S/c1-13-9-21(26-22(29)16-11-15(24)6-8-18(16)30-2)28(27-13)23-25-17(12-33-23)14-5-7-19(31-3)20(10-14)32-4/h5-12H,1-4H3,(H,26,29)

• InChIKey:
• ITQGSDPEHXRWQU-UHFFFAOYSA-N

• 5-chloro-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C23H21ClN4O4S and its molecular weight is 485 g/mol. The purity is usually 95%.

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid

In Stock

• CAS RN:
• 1632296-29-7

• Formula:
• C25H22BrNO4

• InChI:
• InChI=1S/C25H22BrNO4/c26-17-7-5-6-16(12-17)13-18(14-24(28)29)27-25(30)31-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,18,23H,13-15H2,(H,27,30)(H,28,29)/t18-/m1/s1

• InChIKey:
• DZMCYXYXRITKHK-GOSISDBHSA-N

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid is a useful research compound. Its molecular formula is C25H22BrNO4 and its molecular weight is 480.358. The purity is usually 95%.

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-chlorobenzyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797696-29-7

• Formula:
• C25H24ClN5O

• InChI:
• InChI=1S/C25H24ClN5O/c26-21-7-3-1-6-20(21)16-27-25(32)19-9-12-30(13-10-19)23-15-24(29-17-28-23)31-14-11-18-5-2-4-8-22(18)31/h1-8,11,14-15,17,19H,9-10,12-13,16H2,(H,27,32)

• InChIKey:
• AJUAJZGUIINTKA-UHFFFAOYSA-N

• 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-chlorobenzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H24ClN5O and its molecular weight is 445.95. The purity is usually 95%.

1-Bromo-5-difluoromethoxy-2-fluoro-4-nitrobenzene

In Stock

• CAS RN:
• 1807196-29-7

• Formula:
• C7H3BrF3NO3

• InChI:
• InChI=1S/C7H3BrF3NO3/c8-3-1-6(15-7(10)11)5(12(13)14)2-4(3)9/h1-2,7H

• InChIKey:
• AIURQKKLRDOFRT-UHFFFAOYSA-N

• 1-Bromo-5-difluoromethoxy-2-fluoro-4-nitrobenzene is a useful research compound. Its molecular formula is C7H3BrF3NO3 and its molecular weight is 286 g/mol. The purity is usually 95%.

6-[4-[2-(2-Chloro-6-fluorophenyl)acetyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 2379996-29-7

• Formula:
• C16H16ClFN4O3

• InChI:
• InChI=1S/C16H16ClFN4O3/c17-11-2-1-3-12(18)10(11)8-15(24)22-6-4-21(5-7-22)13-9-14(23)20-16(25)19-13/h1-3,9H,4-8H2,(H2,19,20,23,25)

• InChIKey:
• NMICEIMVFFUSOR-UHFFFAOYSA-N

• 6-[4-[2-(2-Chloro-6-fluorophenyl)acetyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C16H16ClFN4O3 and its molecular weight is 366.78. The purity is usually 95%.